Cas no 676546-91-1 (Methanone, (4,5-dimethoxy-2-nitrophenyl)(5-methyl-2-furanyl)-)

Methanone, (4,5-dimethoxy-2-nitrophenyl)(5-methyl-2-furanyl)- structure

676546-91-1 structure

Product Name:Methanone, (4,5-dimethoxy-2-nitrophenyl)(5-methyl-2-furanyl)-

CAS No:676546-91-1

MF:C₁₄H₁₃NO₆

MW:291.256124258041

CID:2798164

PubChem ID:7172313

Update Time:2025-11-06

Methanone, (4,5-dimethoxy-2-nitrophenyl)(5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

- Methanone, (4,5-dimethoxy-2-nitrophenyl)(5-methyl-2-furanyl)-
- 676546-91-1
- (4,5-Dimethoxy-2-nitro-phenyl)-(5-methyl-furan-2-yl)-methanone
- DTXCID50379132
- SB62001
- (4,5-Dimethoxy-2-nitrophenyl)(5-methylfuran-2-yl)methanone
- DTXSID30428298
- MDL： MFCD06739578
- Inchi： 1S/C14H13NO6/c1-8-4-5-11(21-8)14(16)9-6-12(19-2)13(20-3)7-10(9)15(17)18/h4-7H,1-3H3
- InChI Key： YYWPKLNAXJESKU-UHFFFAOYSA-N
- SMILES： O1C(C)=CC=C1C(C1C=C(C(=CC=1[N+](=O)[O-])OC)OC)=O

Computed Properties

Exact Mass: 291.07428713Da
Monoisotopic Mass: 291.07428713Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 94.5Å²

Methanone, (4,5-dimethoxy-2-nitrophenyl)(5-methyl-2-furanyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM523871-1g	(4,5-Dimethoxy-2-nitrophenyl)(5-methylfuran-2-yl)methanone	676546-91-1	97%	1g	$611	2023-02-01
Crysdot LLC	CD11074126-1g	(4,5-Dimethoxy-2-nitrophenyl)(5-methylfuran-2-yl)methanone	676546-91-1	97%	1g	$617	2024-07-18

Methanone, (4,5-dimethoxy-2-nitrophenyl)(5-methyl-2-furanyl)- Related Literature

1. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
2. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

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